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Compound of Interest |

Compound Name: Thulium carbonate hydrate
CAS No.: 87198-17-2
Cat. No.: B1593140
- 7

Thulium carbonate hydrate (Tm2z(COs)3-xH20) is a rare earth compound with growing
applications in materials science, including ceramics and laser materials.[1] A critical question
for any researcher or professional handling this substance is its hazard profile. An examination
of available safety data reveals a notable discrepancy. While some suppliers classify it as non-
hazardous, a significant body of evidence, particularly aggregated GHS data, identifies it as an
irritant. This guide adopts a precautionary principle, treating Thulium carbonate hydrate as a
hazardous material and providing a comprehensive framework for its safe handling, storage,
and disposal.

Hazard Classification: Navigating the Discrepancies

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. However, for Thulium carbonate
hydrate, the classifications provided by different suppliers are inconsistent.

Some sources state that it is not a hazardous substance or mixture. Conversely, aggregated
GHS information from multiple companies consistently assigns the following hazard
classifications:

 Skin Irritation (Category 2)[2][3]

e Serious Eye Irritation (Category 2)[2][3]
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» Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation[2]
[3]

This discrepancy may arise from a lack of extensive and standardized toxicological testing for
many rare earth compounds, or variations in the physical form (e.g., fine powder versus larger
crystals) which can impact irritant properties. Given this conflicting information, it is prudent to
handle Thulium carbonate hydrate as a hazardous substance with the potential to cause
skin, eye, and respiratory irritation.[1]

Table 1: GHS Hazard Classifications for Thulium Carbonate Hydrate

Hazard Class GHS Category Hazard Statement
) ] o H315: Causes skin irritation[2]

Skin Corrosion/Irritation Category 2 3]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation[2][3]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation[2][3]

Toxicological Profile of Thulium and its Compounds

While specific toxicological data for Thulium carbonate hydrate is limited, a broader look at
thulium compounds provides valuable insights.

Routes of Exposure and Localized Effects

The primary routes of occupational exposure to Thulium carbonate hydrate are inhalation of
the powder, and direct contact with the skin and eyes.[2]

 Inhalation: Inhaling the dust can lead to respiratory tract irritation, as indicated by the H335
classification.[2][3]

e Skin Contact: Direct contact with the skin can cause irritation, consistent with the H315
classification.[2][3]
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o Eye Contact: The powder is expected to cause serious eye irritation upon contact, as per the
H319 classification.[2][3]

Systemic Toxicity

The systemic toxicity of thulium compounds is generally considered to be low. Soluble thulium
salts are mildly toxic, while insoluble salts, such as the carbonate, are considered non-toxic
from a systemic perspective.[4] If absorbed, thulium has been shown to accumulate in the liver,
kidneys, and bones.[4] However, the poor solubility of Thulium carbonate in water suggests that
significant systemic absorption is unlikely under normal handling conditions.

It is important to note that the toxicological properties of many rare earth compounds have not
been fully investigated.[5] Therefore, minimizing exposure through proper handling practices is
crucial.

Risk Assessment and Management Workflow

A systematic approach to risk assessment and management is essential when working with
any chemical, particularly one with conflicting hazard data.
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Caption: Risk assessment and management workflow for Thulium carbonate hydrate.

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is key to mitigating the risks associated with Thulium carbonate

hydrate.
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Personal Protective Equipment (PPE)

Based on the potential for irritation, the following PPE is mandatory when handling Thulium
carbonate hydrate powder:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved
safety goggles.[2]

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber. Gloves must be inspected
before use and disposed of properly after handling.[2]

o Respiratory Protection: If there is a risk of dust generation, a NIOSH-approved particulate
respirator (e.g., N95) should be used.[6] All handling of the powder should ideally be done in
a well-ventilated area, preferably within a chemical fume hood.[7]

» Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[6]

Step-by-Step Safe Handling Protocol

o Preparation: Ensure the work area (preferably a chemical fume hood) is clean and
uncluttered. Confirm that all necessary PPE is available and in good condition.

o Weighing and Transfer:

o Perform all weighing and transfer operations within a chemical fume hood to minimize dust
inhalation.[7]

o Use a spatula or other appropriate tool to handle the powder. Avoid scooping or pouring in
a way that creates airborne dust.

o If transferring to a solution, add the powder slowly to the liquid to prevent splashing.
e Post-Handling:
o Tightly seal the container of Thulium carbonate hydrate immediately after use.[1]

o Clean any residual powder from the work surface using a wet wipe or a HEPA-filtered
vacuum. Do not use dry sweeping.
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o Remove and dispose of gloves properly.

o Wash hands thoroughly with soap and water.[2]

Preparation:
- Work in a fume hood
- Don appropriate PPE

'

Handling:
- Weigh and transfer carefully
- Avoid dust generation

'

Post-Handling:
- Seal container
- Clean work area

'

Decontamination:
- Dispose of gloves
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for Thulium carbonate hydrate.

Storage

Store Thulium carbonate hydrate in a tightly sealed container in a cool, dry, and well-
ventilated place.[1] It should be stored away from incompatible materials such as strong acids.

[2]

Emergency Procedures

In the event of an exposure or spill, the following first-aid and cleanup measures should be
taken.

First-Aid Measures
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Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, give
oxygen. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap
and water. If skin irritation persists, seek medical attention.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek medical attention.[2]

Spill and Disposal Management

Spill Cleanup: In case of a spill, avoid creating dust. Carefully sweep or scoop up the
material and place it in a sealed container for disposal.[2] Use personal protective equipment
during cleanup.[2]

Waste Disposal: Dispose of Thulium carbonate hydrate waste in accordance with local,
state, and federal regulations.[6] It is advisable to consult with your institution's
environmental health and safety department for specific guidance.

Conclusion

While the hazard classification of Thulium carbonate hydrate is not universally agreed upon,

the available evidence strongly suggests that it should be treated as an irritant to the skin,

eyes, and respiratory system. By implementing the engineering controls, administrative

protocols, and personal protective equipment outlined in this guide, researchers, scientists, and

drug development professionals can handle this material safely and minimize the risk of

exposure. A cautious and informed approach is always the best practice in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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